[(1-Ethyl-1H-imidazol-2-YL)methyl]methylamine dihydrochloride

Specification

• CAS No.: 1189438-04-7
• Molecular Formula: C7H15Cl2N3
• Molecular Weight: 212.12 g/mol
• IUPAC Name: 1-(1-ethylimidazol-2-yl)-N-methylmethanamine;dihydrochloride
• Standard InChI: InChI=1S/C7H13N3.2ClH/c1-3-10-5-4-9-7(10)6-8-2;;/h4-5,8H,3,6H2,1-2H3;2*1H
• Standard InChI Key: NMUFWGIWMVVNRI-UHFFFAOYSA-N
• SMILES: CCN1C=CN=C1CNC.Cl.Cl
• Canonical SMILES: CCN1C=CN=C1CNC.Cl.Cl

Introduction

Chemical Structure and Identity

[(1-Ethyl-1H-imidazol-2-yl)methyl]methylamine dihydrochloride has the IUPAC name (1-ethyl-1H-imidazol-2-yl)-N-methylmethanamine dihydrochloride. The compound consists of an imidazole ring with an ethyl group at the N-1 position and a methylaminomethyl group at the C-2 position, existing as a dihydrochloride salt.

Identifying Information

The compound can be uniquely identified through several standard chemical identifiers, as outlined in the following table:

Parameter	Value
CAS Number	1189438-04-7
IUPAC Name	(1-ethyl-1H-imidazol-2-yl)-N-methylmethanamine dihydrochloride
Molecular Formula	C₇H₁₃N₃·2HCl
Molecular Weight	212.12 g/mol
InChI Key	NMUFWGIWMVVNRI-UHFFFAOYSA-N
InChI Code	1S/C7H13N3.2ClH/c1-3-10-5-4-9-7(10)6-8-2;;/h4-5,8H,3,6H2,1-2H3;2*1H

Structural Characteristics

The structure of [(1-Ethyl-1H-imidazol-2-yl)methyl]methylamine dihydrochloride features several key elements that define its chemical behavior:

• An imidazole core (a five-membered ring with two nitrogen atoms)

• An ethyl group (C₂H₅) attached to the N-1 position of the imidazole ring

• A methylaminomethyl group (CH₂NHCH₃) attached to the C-2 position of the imidazole ring

• Two hydrochloride groups, indicating it is a dihydrochloride salt

Physical and Chemical Properties

The physical and chemical properties of [(1-Ethyl-1H-imidazol-2-yl)methyl]methylamine dihydrochloride are essential considerations for its handling, storage, and application in various contexts.

Physical Properties

The available data on the physical properties of this compound indicates the following characteristics:

Property	Value
Physical Form	Solid
Purity (Commercial)	95%
Recommended Storage Temperature	-20°C
Salt Form	Dihydrochloride (2HCl)
Shipping Temperature	Room temperature
Country of Origin (for commercial products)	KZ

These physical properties have important implications for the compound's stability, handling requirements, and potential applications in research and development settings.

Chemical Properties

As an imidazole derivative, [(1-Ethyl-1H-imidazol-2-yl)methyl]methylamine dihydrochloride is expected to exhibit certain chemical properties characteristic of this class of compounds:

• Basic character due to the presence of nitrogen atoms

• Potential for hydrogen bonding through nitrogen atoms

• Salt-forming ability, as evidenced by its dihydrochloride form

• Potential reactivity at various positions of the imidazole ring

• Likely solubility in polar solvents due to its salt form

The dihydrochloride salt form suggests enhanced water solubility compared to the free base form, which would be advantageous for applications requiring aqueous solutions.

Comparison with Related Compounds

[(1-Ethyl-1H-imidazol-2-yl)methyl]methylamine dihydrochloride belongs to a family of structurally related compounds that share the imidazole core but differ in their substituents. Understanding these relationships provides context for the compound's properties and potential applications.

Structural Analogues

Several related compounds with similar structural features can be identified in the chemical literature:

Compound	CAS Number	Key Structural Difference
N-[(1-methyl-1H-imidazol-2-yl)methyl]ethanamine	642075-18-1	Methyl at N-1 position instead of ethyl
2-(1-Methyl-1H-imidazol-2-yl)ethanol	18994-70-2	Contains a hydroxyethyl group at C-2 instead of methylaminomethyl
(1-Methyl-1H-imidazol-2-yl)methanamine	Mentioned in results	Lacks the N-methyl group
[(1-benzyl-1H-imidazol-2-yl)methyl]methylamine dihydrochloride	1189471-03-1	Contains a benzyl group instead of ethyl at N-1

These structural relationships help position [(1-Ethyl-1H-imidazol-2-yl)methyl]methylamine dihydrochloride within the broader context of imidazole chemistry and suggest potential synthetic pathways and applications based on the known properties of related compounds.

Synthesis Approaches

Storage Recommendation	Value	Reference
Temperature	-20°C
Container	Airtight, moisture-resistant	Inferred from salt form
Shipping Condition	Room temperature
Special Precautions	Protect from moisture	Inferred from salt form

Research Status and Future Directions

The current research landscape specifically addressing [(1-Ethyl-1H-imidazol-2-yl)methyl]methylamine dihydrochloride appears limited based on the available literature. Potential areas for future research might include:

• Detailed characterization of its physical and chemical properties

• Investigation of its biological activities and pharmaceutical potential

• Development of efficient synthesis routes

• Exploration of its applications in catalysis or materials science

• Study of its coordination chemistry with various metal ions

• Examination of its potential as a building block for more complex molecules

Such investigations would contribute to a more comprehensive understanding of this compound and potentially uncover valuable applications in chemistry, pharmaceuticals, or materials science.